Cas no 2243513-50-8 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(pyridin-2-yl)methyl]amino)benzoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(pyridin-2-yl)methyl]amino)benzoic acid
• CAS No: 2243513-50-8
• MF: C₂₈H₂₂N₂O₄
• MW: 450.485287189484
• CID: 6574666
• PubChem ID: 165718739
• Update Time: 2025-08-05

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(pyridin-2-yl)methyl]amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(pyridin-2-yl)methyl]amino)benzoic acid
• EN300-6492636
• 2243513-50-8

• Inchi： 1S/C28H22N2O4/c31-27(32)19-8-7-10-21(16-19)30(17-20-9-5-6-15-29-20)28(33)34-18-26-24-13-3-1-11-22(24)23-12-2-4-14-25(23)26/h1-16,26H,17-18H2,(H,31,32)
• InChI Key： JKGQKWFTKXKJLY-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=C(C(=O)O)C=1)CC1C=CC=CN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.15795719g/mol
• Monoisotopic Mass: 450.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 79.7Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(pyridin-2-yl)methyl]amino)benzoic acid

Introduction to 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(pyridin-2-yl)methyl]amino}benzoic Acid (CAS No. 2243513-50-8)

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(pyridin-2-yl)methyl]amino}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2243513-50-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core functionalized with multiple substituents. The presence of a fluorenylmethoxy carbonyl group and a pyridinemethylamino moiety imparts unique chemical properties, making it a promising candidate for various biochemical applications.

The structural complexity of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(pyridin-2-yl)methyl]amino}benzoic acid arises from its hybridization of aromatic and heterocyclic systems. The fluorene derivative, known for its rigidity and fluorescence properties, serves as an excellent scaffold for enhancing the solubility and bioavailability of the molecule. Additionally, the benzoic acid moiety contributes to its interaction with biological targets, while the pyridine group introduces hydrogen bonding capabilities, which are crucial for receptor binding affinity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The multifaceted nature of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(pyridin-2-yl)methyl]amino}benzoic acid makes it an attractive candidate for further exploration in drug discovery. Its ability to engage with multiple targets simultaneously suggests potential therapeutic benefits that could outweigh those of single-target inhibitors.

One of the most compelling aspects of this compound is its potential role in oncology research. Studies have shown that molecules with similar structural motifs can exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and progression. The fluorenylmethoxy carbonyl group, in particular, has been identified as a key pharmacophore in several lead compounds that have advanced into clinical trials. By leveraging this moiety, researchers aim to develop more potent and selective inhibitors that can disrupt cancer cell signaling networks.

The pyridinemethylamino substituent in 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(pyridin-2-yl)methyl]amino}benzoic acid also plays a critical role in determining its biological activity. Pyridine-based compounds are well-documented for their ability to interact with protein targets through hydrogen bonding and hydrophobic interactions. This feature is particularly relevant in the context of drug design, where precise molecular recognition is essential for achieving therapeutic efficacy. The combination of these structural elements may contribute to the compound's ability to bind tightly to its intended targets while minimizing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}[(pyridin-2-yl)methyl]amino}benzoic acid) (CAS No. 2243513-50-8) with high accuracy. These tools have been instrumental in guiding synthetic efforts and optimizing molecular structures for improved pharmacological properties. For instance, molecular docking simulations have revealed that this compound can effectively compete with natural substrates at key enzymatic sites, suggesting its potential as a therapeutic agent.

The benzoic acid component of the molecule is another critical feature that contributes to its biological relevance. Benzoic acid derivatives are widely recognized for their antimicrobial and anti-inflammatory properties. In fact, many clinically used drugs incorporate benzoic acid or its derivatives into their structures due to these beneficial effects. By integrating this moiety into 3-([{(9H-fluorenine)-methylene](methyl)amino}]benzoic acid), researchers hope to harness these properties while adding new functionalities through the additional substituents.

In addition to its pharmaceutical applications, 3-([{(9H-fluorenine)-methylene](methyl)amino}]benzoic acid) (CAS No. 2243513 50 8) has shown promise in materials science research. Its unique optical properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The fluorene core, in particular, is known for its high quantum yield and thermal stability, which are essential characteristics for such applications.

The synthesis of this compound presents both challenges and opportunities for chemists working in industrial and academic settings. The multi-step process requires careful optimization to ensure high yields and purity levels required for pharmaceutical use. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis.

One particularly innovative approach involves the use of flow chemistry techniques to streamline the synthesis process while improving reproducibility and safety outcomes compared traditional batch reactions methods Flow chemistry offers several advantages including better temperature control easier purification steps reduced solvent waste making it an ideal choice for large-scale production scenarios where efficiency precision matter most

The future prospects for 3-([{(9H-fluorenine)-methylene](methyl)amino}]benzoic acid) (CAS No 2243513508) appear bright given ongoing research efforts across multiple disciplines Its potential applications span not only medicine but also agriculture environmental science energy storage areas highlighting versatility importance modern chemical innovation